Cas no 174422-13-0 (2-(2-Chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic Acid)

• Product Name: 2-(2-Chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic Acid
• CAS No: 174422-13-0
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• MDL: MFCD02952732
• CID: 111711
• PubChem ID: 4915655
• Update Time: 2025-04-18

2-(2-Chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-(2-chlorophenyl)-
• 2-(2-CHLORO-PHENYL)-1H-BENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2-(2-chlorophenyl)-3H-benzimidazole-5-carboxylic acid
• 2-(2`-HYDROXY-PHENOXY)-ETHYL AMINE
• 2-(2-Chlorophenyl)-1H-benzimidazole-5-carboxylic acid
• 2-(2-chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic acid
• AKOS030241143
• SCHEMBL3172795
• 1H-Benzimidazole-6-carboxylic acid, 2-(2-chlorophenyl)-
• 2-(2-chlorophenyl)-1H-1,3-benzodiazole-5-carboxylicacid
• 174422-13-0
• MFCD02952732
• 2-(2-Chlorophenyl)-1H-benzo[d]imidazole-6-carboxylic acid
• 2-(2-chlorophenyl)-1H-1,3-benzodiazole-6-carboxylic acid
• Z1527358640
• NS-04399
• CHEMBL4633340
• AKOS009356524
• Oprea1_034672
• DTXSID60406807
• 2-(2-Chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic Acid

• MDL： MFCD02952732
• Inchi： 1S/C14H9ClN2O2/c15-10-4-2-1-3-9(10)13-16-11-6-5-8(14(18)19)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)
• InChI Key： PUCCNHPECQWLHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 272.03500
• Monoisotopic Mass: 272.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 554.6±56.0 °C at 760 mmHg
• Flash Point: 289.2±31.8 °C
• PSA: 65.98000
• LogP: 3.58150
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(2-Chlorophenyl)-1H-1,3-benzodiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles